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Compound of Interest

Compound Name: Cox-2-IN-21

Cat. No.: B15142453 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cox-2-IN-21 is a potent and selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme

critically involved in the inflammatory cascade.[1][2] COX-2 is responsible for the conversion of

arachidonic acid to prostaglandins, which are key mediators of pain, inflammation, and fever.

Due to its selectivity for COX-2 over COX-1, Cox-2-IN-21 presents a valuable tool for

investigating the specific roles of COX-2 in various physiological and pathological processes,

with potentially fewer gastrointestinal side effects compared to non-selective NSAIDs. This

document provides detailed protocols for the preparation of Cox-2-IN-21 stock solutions to

ensure accurate and reproducible experimental results.

Quantitative Data Summary
For consistent and reliable experimental outcomes, it is crucial to start with an accurately

prepared stock solution. The following table summarizes the key quantitative data for Cox-2-IN-
21.
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Property Value Reference

Molecular Weight 422.44 g/mol [3]

Molecular Formula C₂₁H₂₂N₆O₄ [3]

IC₅₀ for COX-2 0.039 µM [1][2][4]

IC₅₀ for COX-1 12.4 µM [1]

Recommended Solvent Dimethyl sulfoxide (DMSO) [1][2]

Aqueous Solubility
Predicted to be very low

(poorly soluble)

Appearance Solid powder [3]

Signaling Pathway of COX-2 Inhibition
Cox-2-IN-21 exerts its effect by inhibiting the enzymatic activity of COX-2. The diagram below

illustrates the signaling pathway, showing the conversion of arachidonic acid to pro-

inflammatory prostaglandins and the point of inhibition by Cox-2-IN-21.
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Start

Weigh Cox-2-IN-21 Powder

Add Anhydrous DMSO

Dissolve Compound

Vortex Vigorously

Visually Inspect for
Complete Dissolution

Optional:
Sonicate for 5-10 min

Not Dissolved

Optional:
Gently Warm to 37°C

Still Not Dissolved

Aliquot into Single-Use Tubes

Dissolved

Store at -20°C or -80°C

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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